Cas no 149213-65-0 (Tetrakis(2,3,4,5,6-Pentafluorophenyl)-Borate Sodium (1:1))

• Product Name: Tetrakis(2,3,4,5,6-Pentafluorophenyl)-Borate Sodium (1:1)
• CAS No: 149213-65-0
• MF: C₂₄BF₂₀Na
• MW: 702.025647163391
• MDL: MFCD12545881
• CID: 100458
• PubChem ID: 23672441
• Update Time: 2024-11-02

Tetrakis(2,3,4,5,6-Pentafluorophenyl)-Borate Sodium (1:1) Chemical and Physical Properties

Names and Identifiers

• Borate(1-),tetrakis(2,3,4,5,6-pentafluorophenyl)-, sodium (1:1)
• sodiuM tetrakis(perfluorophenyl)borate
• Sodiumtetrakis(pentafluorophenyl)borate
• sodium:tetrakis(2,3,4,5,6-pentafluorophenyl)boranuide
• Borate(1-), tris(pentafluorophenyl)phenyl-,sodiuM, (T-4)- (9CI)
• sodium tetrakis(perfluorophenyl)-borate
• sodium-tetrakis(pentafluorophenyl)borate
• sodium tetrakis(pentafluorophenyl)borate
• Sodium;tetrakis(2,3,4,5,6-pentafluorophenyl)boranuide
• Tetrakis(2,3,4,5,6-Pentafluorophenyl)-Borate Sodium (1:1)
• sodium tetrakis(2,3,4,5,6-pentafluorophenyl)boranuide
• 149213-65-0
• CS-W020657
• SCHEMBL136775
• D77919
• MFCD12545881

• MDL： MFCD12545881
• Inchi： 1S/C24BF20.Na/c26-5-1(6(27)14(35)21(42)13(5)34)25(2-7(28)15(36)22(43)16(37)8(2)29,3-9(30)17(38)23(44)18(39)10(3)31)4-11(32)19(40)24(45)20(41)12(4)33;/q-1;+1
• InChI Key： NXSPYLCTDFECPN-UHFFFAOYSA-N
• SMILES： [Na+].FC1C(=C(C(=C(C=1[B-](C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F

Computed Properties

• Exact Mass: 701.9671377g/mol
• Monoisotopic Mass: 701.9671377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 46
• Rotatable Bond Count: 0
• Complexity: 815
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0